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Compound of Interest |

Compound Name: SD-2590
CAS No.: 226396-25-4
Cat. No.: B1663085
. J

Executive Summary & Risk Profile

SD-2590 (also known as SC-78080) is not a standard reagent; it is a sub-nanomolar inhibitor of
Matrix Metalloproteinases (MMP-2, MMP-9, and MMP-13) with ICso values as low as <0.1 nM.

[11[2][3]

The Safety Paradox: While many Safety Data Sheets (SDS) for research-grade SD-2590 may
list it as "Not Classified" or "Caution” due to a lack of comprehensive animal toxicology data, its
biological potency dictates that it be handled as a High Potency Active Pharmaceutical
Ingredient (HPAPI).[1]

e Primary Hazard: Systemic modulation of extracellular matrix (ECM) turnover.[1] MMPs are
critical for embryonic development, wound healing, and angiogenesis. Accidental exposure
may lead to musculoskeletal syndrome (MSS) or reproductive toxicity.[1]

o Operational Hazard: SD-2590 is typically supplied as a hydrophobic powder.[1] Static
electricity can disperse invisible, biologically active micro-particles.[1] Once dissolved in
DMSO, it gains the ability to penetrate nitrile gloves and skin rapidly, carrying the potent
inhibitor into the bloodstream.

Personal Protective Equipment (PPE) Matrix
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Standard "lab coat and gloves" are insufficient for sub-nanomolar compounds in solution.

Adhere to this task-based matrix:

Task

Respiratory
Protection

Dermal Protection
(Hands)

Ocular/Body
Protection

Dry Powder Handling
(Weighing/Aliquot)

Primary: Certified
Fume Hood or BSC
Class Il.Secondary:
N95 (if hood sash >10
inches) or P100.[1]

Double Nitrile (4 mil
min).Change outer
pair immediately after

weighing.

Safety Goggles
(sealed).Lab Coat +
Tyvek Sleeves (to
bridge glove gap).[1]

Solubilization (Adding
DMSO)

Fume Hood (Required
for DMSO vapors).[1]

Laminate Gloves
(e.g., Silver Shield™)
or Double Nitrile
changed every 15
mins.DMSO
permeates nitrile in <5

mins.[1]

Safety
Goggles.Impervious
Apron (if volume >10
mL).[1]

In-Vitro Assays
(Diluted <1 uM)

Standard Lab

Ventilation.

Standard Nitrile
(Single layer
acceptable if no
DMSO splash risk).[1]

Safety Glasses with
side shields.[1]

Spill Cleanup
(Powder)

PAPR (Powered Air
Purifying Respirator)
or Full-Face
Elastomeric (P100).[1]

Double Nitrile + Tyvek

Sleeves.[1]

Full Tyvek Suit (if spill
>100 mg).[1]

The "Trojan Horse" Risk: DMSO

Scientific causality dictates that PPE selection depends on the solvent, not just the solute. SD-
2590 is soluble in DMSO.[1]

e Mechanism: DMSO alters the stratum corneum (skin barrier) configuration, creating

channels for small molecules.[1]
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o Risk: If SD-2590/DMSO solution touches a nitrile glove, the DMSO acts as a vehicle,
dragging the inhibitor through the glove and skin in minutes.

o Mitigation: Use Silver Shield/4H laminate gloves for stock preparation.[1] If using nitrile,
employ the "Splash & Change" protocol: any droplet on the glove triggers immediate
removal.

Operational Protocols
A. Weighing & Solubilization Workflow

Objective: Prevent aerosolization of powder and dermal contact with stock solution.

 Static Neutralization: Place an ionizing fan or anti-static gun inside the balance enclosure.[1]
Dry SD-2590 powder is prone to static flight.[1]

e The "Wet Method" (Preferred): Instead of weighing powder onto a boat, taring a vial and
adding powder directly reduces transfer steps.[1]

e Solvent Addition: Add DMSO inside the fume hood. Cap the vial immediately. Vortex inside
the hood.

o Decontamination: Wipe the exterior of the stock vial with a chemically compatible detergent
(e.g., 10% bleach or detergent solution) before removing it from the hood.[1]

B. Waste Disposal[1]

o Solid Waste: All pipette tips, weigh boats, and gloves contacting SD-2590 must be
segregated into "High Potency/Cytotoxic" waste streams (usually yellow bags/bins),
incinerated at >800°C.[1]

e Liquid Waste: Do not pour down the drain.[1] Collect in "Halogenated Solvent" carboys (due
to DMSO/inhibitor content) labeled "Contains MMP Inhibitor."[1]

Visualized Workflows
Diagram 1: Safe Weighing & Solubilization Logic

This workflow illustrates the critical control points (CCPs) where exposure risk is highest.[1]
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Preparation Phase

Retrieve SD-2590
(stored at -20°C)

Equilibrate to RT
(Prevents condensation)

Transfer to Hood

Containment Phase| (Fume Hood/BSC)

CCP1: Neutralize Static
(lonizer/Gun)

Weigh into Pre-tared Vial
(Avoid weigh boats)

Add DMSO (Solvent)

CCP2: Laminate Gloves Required

Cap & Vortex

Decontamination

Wipe Vial Exterior

(10% Bleach/Detergent)

Ready for Assay

Click to download full resolution via product page
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Caption: Workflow identifying Critical Control Points (CCPs) for static control and solvent
handling to prevent aerosolization and dermal permeation.

Diagram 2: Mechanism of Action & Risk Pathways

Understanding the biological target reinforces the need for safety.

Primary Targets (<1 nM) Physiological Impact (Risk)

MMP-2 Normal Function ECM Remodeling ;
(Gelatinase A) [N > Blockade If Sy Samie EXP Tshwe
Potential Toxicity:
. Musculoskeletal Syndrome
X If Systemic Exposure Teratogenicity
SD-2590 mvP-9 Normal Function _ | Inhibited A
(Inhibitor) (Gelatinase B) Angiogenesis

MMP-13
(Collagenase 3)

Click to download full resolution via product page

Caption: SD-2590 inhibits key enzymes involved in tissue maintenance.[1] Systemic exposure
can disrupt normal connective tissue turnover.

Emergency Response

In Case of Spills (Powder):

Evacuate the immediate area for 15 minutes to allow aerosols to settle.[1]

Don PPE: Double nitrile gloves, Tyvek sleeves, N95/P100 respirator.[1]

Cover: Gently cover the powder with paper towels dampened with water (prevents dust).[1]

Clean: Wipe up; do not brush.[1] Place waste in a sealed bag.

In Case of Skin Exposure (DMSO Solution):
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e Immediate Action: Remove contaminated gloves/clothing immediately.[1] Do not peel gloves
over the skin; cut them off if necessary to avoid smearing.[1]

e Flush: Wash skin with mild soap and cool water for 15 minutes. Avoid hot water (opens
pores) and scrubbing (abrades skin).[1]

» Medical: Seek medical attention. Provide the physician with the information that the
compound is a potent MMP inhibitor dissolved in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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